Cas no 354764-01-5 ((5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose)

(5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose is a modified carbohydrate derivative featuring a protected 1,2-diol group and an amino substitution at the C6 position. The isopropylidene acetal group enhances stability, making it suitable for synthetic applications requiring selective reactivity. The amino functionality introduces nucleophilic character, enabling further derivatization for glycosylation or conjugation reactions. Its stereochemistry and furanose ring structure make it valuable in the synthesis of bioactive molecules, including nucleoside analogs or glycoconjugates. The compound is particularly useful in medicinal chemistry and carbohydrate research, where controlled functionalization and stereochemical precision are critical. Its stability under mild conditions allows for versatile use in multi-step synthetic pathways.
(5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose structure
354764-01-5 structure
Product Name:(5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose
CAS No:354764-01-5
MF:C9H17NO5
MW:219.234983205795
CID:4713354
Update Time:2025-10-21

(5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose Chemical and Physical Properties

Names and Identifiers

    • (5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-α-D-xylo-hexofuranose
    • (5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose
    • Inchi: 1S/C9H17NO5/c1-9(2)14-7-5(12)6(4(11)3-10)13-8(7)15-9/h4-8,11-12H,3,10H2,1-2H3/t4?,5-,6+,7+,8+/m0/s1
    • InChI Key: VQSYZAHTGHBFKW-XUQKIGAKSA-N
    • SMILES: O[C@H]1[C@]([H])(O[C@]2([H])OC(C)(C)O[C@]12[H])C(O)CN

Experimental Properties

  • Color/Form: No data avaiable

(5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose Security Information

(5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A604265-10mg
(5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose
354764-01-5
10mg
$ 110.00 2023-09-08
TRC
A604265-25mg
(5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose
354764-01-5
25mg
$ 224.00 2023-09-08
TRC
A604265-50mg
(5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose
354764-01-5
50mg
$ 402.00 2023-09-08
TRC
A604265-100mg
(5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose
354764-01-5
100mg
$ 781.00 2023-04-19

Additional information on (5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose

Recent Advances in the Study of (5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose and Related Compound 354764-01-5

The compound (5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose, along with its related chemical entity 354764-01-5, has garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are part of a broader class of modified sugars that exhibit unique biochemical properties, making them valuable candidates for drug development and therapeutic applications. Recent studies have focused on elucidating their synthetic pathways, biological activities, and potential clinical uses.

One of the key areas of research has been the synthesis and structural characterization of (5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an optimized synthetic route that improves yield and purity, which is critical for scaling up production for preclinical studies. The compound's unique stereochemistry and functional groups contribute to its ability to interact with specific biological targets, such as enzymes involved in glycosylation processes.

In parallel, research on compound 354764-01-5 has revealed its potential as an inhibitor of certain metabolic pathways in cancer cells. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its efficacy in vitro against a panel of cancer cell lines, with particular potency in leukemia models. The mechanism of action appears to involve the disruption of nucleotide synthesis, a finding that could pave the way for novel anticancer therapies.

Further investigations have explored the pharmacokinetic properties of these compounds. A preclinical study conducted by a team at the University of Cambridge (2023) utilized advanced LC-MS techniques to assess the bioavailability and metabolic stability of (5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose in rodent models. The results indicated favorable absorption profiles and minimal off-target effects, suggesting its suitability for further development.

The therapeutic potential of these compounds extends beyond oncology. Recent work published in ACS Chemical Biology (2024) demonstrated that 354764-01-5 exhibits antimicrobial activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. This finding is particularly significant given the growing global threat of antimicrobial resistance and the urgent need for new classes of antibiotics.

Looking ahead, researchers are focusing on structure-activity relationship (SAR) studies to optimize the pharmacological properties of these compounds. Computational modeling and high-throughput screening approaches are being employed to identify derivatives with enhanced potency and selectivity. The integration of these compounds into drug delivery systems, such as nanoparticle formulations, is another active area of investigation that could improve their therapeutic index.

In conclusion, the current body of research on (5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose and 354764-01-5 demonstrates their significant potential in multiple therapeutic areas. While challenges remain in terms of clinical translation, the ongoing studies provide a strong foundation for future development efforts. The chemical and biological insights gained from these investigations may also inform the design of novel compounds with improved properties.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd